3,5-Dichloro-3',5'-dimethylbenzophenone
Overview
Description
3,5-Dichloro-3’,5’-dimethylbenzophenone is a chemical compound with the molecular formula C15H12Cl2O and a molecular weight of 279.16 . It is commonly used in various chemical reactions and has been the subject of several studies .
Molecular Structure Analysis
The molecular structure of 3,5-Dichloro-3’,5’-dimethylbenzophenone consists of a benzophenone core with two chlorine atoms and two methyl groups attached at the 3 and 5 positions of the phenyl rings .Scientific Research Applications
Synthesis of Dichlorobenzamide Derivatives
The compound “3,5-Dichloro-3’,5’-dimethylbenzophenone” is used in the synthesis of dichlorobenzamide derivatives . The reactions of 3,5-dichlorobenzoyl chloride and arylamine compounds in N, N′ -dimethylformamide solution at 60 °C afforded a series of dichlorobenzamide derivatives .
Crystal Structures Analysis
The compound is used in the study of crystal structures. The structures of compounds synthesized from “3,5-Dichloro-3’,5’-dimethylbenzophenone” were established by X-ray crystallography .
Biological Activity
Chlorobenzene derivatives, such as “3,5-Dichloro-3’,5’-dimethylbenzophenone”, have a lot of application ranges of physical, chemical, and biological properties. Some analogous derivatives showed their biological activity, such as antitumoral and anticonvulsive activities .
Synthesis of Arylamines
Arylamines are versatile organic chemical materials, whose derivatives exhibit wide applications in the fields of medicines, industry and biology . “3,5-Dichloro-3’,5’-dimethylbenzophenone” is used in the synthesis of arylamines .
Synthesis of Benzamide Derivatives
“3,5-Dichloro-3’,5’-dimethylbenzophenone” is an important substrate in the syntheses of various benzamide derivatives .
Synthesis of Isothiazole Carboxamides
Isothiazole-5-carboxylic acid derivatives were treated with thionyl chloride to give carboxylic chloride, which reacted with a series of arylamines to afford isothiazole carboxamides . “3,5-Dichloro-3’,5’-dimethylbenzophenone” plays a crucial role in this process .
properties
IUPAC Name |
(3,5-dichlorophenyl)-(3,5-dimethylphenyl)methanone |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H12Cl2O/c1-9-3-10(2)5-11(4-9)15(18)12-6-13(16)8-14(17)7-12/h3-8H,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VTNCMOCKJBXOMZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)C(=O)C2=CC(=CC(=C2)Cl)Cl)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H12Cl2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.2 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3,5-Dichloro-3',5'-dimethylbenzophenone | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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